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Compound of Interest

Compound Name: ML358

Cat. No.: B15556067 Get Quote

Essential Safety and Handling Guide for ML358
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

ML358, a selective inhibitor of the C. elegans SKN-1 pathway.[1] Given the absence of a formal

Safety Data Sheet (SDS), ML358 should be treated as a potentially hazardous substance.

Adherence to these protocols is essential for ensuring laboratory safety and environmental

protection.

Chemical and Physical Properties
While a comprehensive hazard profile for ML358 is not publicly available, the following

computed properties have been identified.
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Property Value

Molecular Formula C₄₅H₄₈N₆O₇

Molecular Weight 784.9 g/mol

XLogP3-AA 4.6

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor Count 10

Rotatable Bond Count 8

Data sourced from PubChem CID 112500310.

[2]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling ML358 to minimize

exposure risk.

PPE Type Specific Recommendation Rationale

Hand Protection Nitrile gloves

Provides a barrier against skin

contact. Gloves should be

inspected before use and

disposed of as contaminated

waste after handling.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Protects eyes from potential

splashes or aerosols.

Body Protection Standard laboratory coat
Prevents contamination of

personal clothing.

Respiratory Protection Use in a chemical fume hood

Recommended when handling

the solid compound or

preparing solutions to avoid

inhalation of dust or aerosols.
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Operational Plan: Step-by-Step Handling Procedures
1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store ML358 in a tightly sealed, clearly labeled container.

Keep the container in a cool, dry, and well-ventilated area, away from incompatible materials.

2. Preparation of Solutions:

All work with solid ML358 and the preparation of stock solutions should be conducted in a

certified chemical fume hood.

Use a dedicated set of non-sparking tools for weighing and transferring the compound.

When dissolving, add the solvent to the solid ML358 slowly to avoid splashing.

Ensure the vessel is appropriately sized and sealed after preparation.

3. Use in Experiments:

Clearly label all vessels containing ML358 solutions.

When performing experiments, ensure adequate ventilation.

Avoid direct contact with the skin, eyes, and clothing.

Wash hands thoroughly after handling, even if gloves were worn.

Disposal Plan
Proper disposal of ML358 and contaminated materials is critical to prevent environmental

contamination.

1. Waste Segregation:
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Designate a specific, sealed, and clearly labeled hazardous waste container for all ML358-

contaminated materials. This includes:

Unused or expired ML358 compound.

Contaminated consumables (e.g., pipette tips, gloves, weighing paper).

Empty original containers.

Rinsate from cleaning contaminated glassware.

2. Labeling:

The hazardous waste label must include:

The full chemical name: ML358

The words "Hazardous Waste"

Primary hazard statement: "Potentially Toxic - Handle with Caution"

Date of accumulation.

3. Final Disposal:

Do not dispose of ML358 down the drain or in the regular trash.[1]

Contact your institution's Environmental Health & Safety (EHS) department to arrange for the

collection and disposal of the hazardous waste container.[1]

Follow all institutional and local regulations for chemical waste disposal.

Visual Guides
The following diagrams illustrate the essential workflows for safely handling ML358.
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Caption: Workflow for the safe handling of ML358 from receipt to disposal.
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Caption: Key safety considerations for handling ML358.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15556067#personal-protective-equipment-for-
handling-ml358]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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